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Compound of Interest

Compound Name: 1-(2-Iodoethyl)-4-octylbenzene

Cat. No.: B019508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics,

synthesis, and key applications of 1-(2-Iodoethyl)-4-octylbenzene, a significant intermediate

in pharmaceutical manufacturing.

Physical and Chemical Properties
1-(2-Iodoethyl)-4-octylbenzene is an organic compound that typically appears as a colorless

to yellow or brown oil, with its color depending on purity and storage conditions.[1][2][3][4] It is

recognized for its role as a crucial building block in the synthesis of various pharmaceutical

agents.[1]

Table 1: Physical and Chemical Characteristics of 1-(2-Iodoethyl)-4-octylbenzene
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Property Value Source(s)

CAS Number 162358-07-8 [5][6][7]

Molecular Formula C16H25I [5][6][7]

Molecular Weight 344.27 g/mol [2][8]

Appearance Oil, Colourless [2][4]

Density 1.261 g/cm³ [5][9][10]

Boiling Point 367.927 °C at 760 mmHg [5][9]

Flash Point 152.798 °C [5][9]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2][4]

Storage Temperature
Room Temperature, Sealed in

dry, Keep in dark place
[2][5][8]

Refractive Index 1.544 [9]

LogP 5.56710 [5]

Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor

Count
0 [5]

Rotatable Bond Count 9 [5]

Exact Mass 344.10010 [5]

Complexity 159 [5]

Role in Pharmaceutical Synthesis
The primary significance of 1-(2-Iodoethyl)-4-octylbenzene is its application as a key

intermediate in the synthesis of Fingolimod.[1] Fingolimod is an important immunomodulating

drug. The quality and purity of 1-(2-Iodoethyl)-4-octylbenzene are therefore critical for the

efficient production of this active pharmaceutical ingredient.[1]
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4-Octylphenethyl
methanesulfonate 1-(2-Iodoethyl)-4-octylbenzene

Sodium Iodide in
Anhydrous THF Fingolimod

Further
Synthetic Steps

Click to download full resolution via product page

Synthesis pathway from an intermediate to Fingolimod.

Experimental Protocol: Synthesis of 1-(2-
Iodoethyl)-4-octylbenzene
The following protocol describes a common method for the synthesis of 1-(2-Iodoethyl)-4-
octylbenzene from 4-octylphenethyl methanesulfonate.[2][4]

Materials:

4-octylbenzene ethyl methanesulfonate (70 g)

Anhydrous tetrahydrofuran (THF) (500 mL)

Sodium iodide (133 g)

Water (300 mL)

Ethyl acetate (500 mL)

Aqueous sodium thiosulfate

Sodium sulfate

Equipment:

1-liter single-neck round-bottom flask

Calcium chloride protective tube

Magnetic stirrer

Rotary evaporator
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Procedure:

In a 1-liter single-neck round-bottom flask equipped with a calcium chloride protective tube,

add 4-octylbenzene ethyl methanesulfonate (70 g) and anhydrous tetrahydrofuran (500 mL).

The flask should be covered to protect it from light.[2][4]

Stir the mixture for 10 minutes.[2][4]

Add sodium iodide (133 g) to the mixture and continue stirring overnight at room

temperature.[2][4]

After the reaction is complete, remove the solvent by vacuum evaporation.[2][4]

Dissolve the residue in water (300 mL) and extract with ethyl acetate (2 x 250 mL).[2][4]

Combine the ethyl acetate extracts and wash sequentially with aqueous sodium thiosulfate.

[2][4]

Dry the organic layer over sodium sulfate.[2][4]

Obtain the final product, 4-(2-iodoethyl)octylbenzene, by vacuum concentration. The

reported yield is 70 g.[2][4]
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Reaction Setup

Workup and Purification

Combine 4-octylbenzene ethyl methanesulfonate
and anhydrous THF in a flask.

Stir for 10 minutes.

Add sodium iodide and stir overnight.

Remove solvent via vacuum evaporation.

Reaction Completion

Dissolve residue in water and extract
with ethyl acetate.

Wash combined organic layers with
aqueous sodium thiosulfate.

Dry organic layer over sodium sulfate.

Concentrate under vacuum to yield the product.

Click to download full resolution via product page

Experimental workflow for the synthesis of 1-(2-Iodoethyl)-4-octylbenzene.
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Safety and Handling
While specific toxicological properties have not been thoroughly investigated, standard

laboratory safety precautions should be observed when handling 1-(2-Iodoethyl)-4-
octylbenzene.[11] It is recommended to use personal protective equipment, including gloves

and safety glasses. In case of inhalation, move the individual to fresh air.[11] If contact with

skin occurs, wash the affected area with soap and water.[11] For eye contact, rinse thoroughly

with water for at least 15 minutes.[11] If swallowed, rinse the mouth with water and seek

medical attention.[11] This compound should be handled in a well-ventilated area.

Conclusion
1-(2-Iodoethyl)-4-octylbenzene is a vital chemical intermediate with well-defined physical

properties. Its primary utility in the synthesis of Fingolimod underscores its importance in the

pharmaceutical industry. The synthesis protocol provided offers a reliable method for its

preparation, enabling further research and development in medicinal chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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